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Compound of Interest

Compound Name: SW033291

Cat. No.: B1682838

For Researchers, Scientists, and Drug Development Professionals

Introduction

SW033291 is a potent and selective small-molecule inhibitor of 15-hydroxyprostaglandin
dehydrogenase (15-PGDH), the key enzyme responsible for the degradation of prostaglandin
E2 (PGEZ2).[1][2][3] By inhibiting 15-PGDH, SW033291 effectively increases the local
concentration of PGE2, a critical lipid signaling molecule involved in a variety of physiological
and pathological processes.[1][4] This mechanism has shown therapeutic potential in
promoting tissue regeneration, including in the hematopoietic system, colon, and liver.[4][5]
These application notes provide a detailed protocol for the preparation of a stock solution of
SW033291 using dimethyl sulfoxide (DMSO), a common solvent for this compound in research
settings.

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative data for SW033291.
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Property Value Reference(s)
Molecular Weight 412.59 g/mol [61[7]
Molecular Formula C21H20N20S3 [1][5][6]

CAS Number 459147-39-8 [6][7]
Appearance Pale yellow to yellowish-green o

powder

Solubility in DMSO

>20.65 mg/mL to 83 mg/mL
(=50 mM to 201.16 mM)

[eleelel

Storage (Powder)

-20°C for up to 3 years

[6]

Storage (Stock Solution in
DMSO)

-20°C for several months;

-80°C for up to 2 years

[3]L6]e]

Mechanism of Action

Inhibitor of 15-
hydroxyprostaglandin
dehydrogenase (15-PGDH)

[1](21[3]

Inhibitory Constant (Ki)

~0.1 nM

[1]31[6]

Experimental Protocols
Materials

SW033291 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, recommended for higher concentrations)

Pipettes and sterile filter tips
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Protocol for Preparing a 10 mM SW033291 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro experiments. Adjustments can be made based on the desired final
concentration and experimental needs.

» Pre-weighing Preparation: Before handling the compound, ensure a clean and dry
workspace. Use personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

» Weighing SW033291: Carefully weigh the desired amount of SW033291 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you
will need 4.126 mg of SW033291 (Molecular Weight = 412.59 g/mol ).

e Solubilization:
o Transfer the weighed SW033291 powder into a sterile microcentrifuge tube or vial.

o Add the calculated volume of DMSO to the tube. For 4.126 mg of SW033291, add 1 mL of
DMSO to achieve a 10 mM concentration.

o Cap the tube securely.
e Dissolution:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
o Visually inspect the solution to ensure that all the powder has dissolved.

o For higher concentrations or if the compound is slow to dissolve, brief sonication in an
ultrasonic bath can be beneficial.[6][8] Warming the tube at 37°C for 10 minutes can also
aid in dissolution.[8]

» Sterilization (Optional): For cell-based assays requiring sterile conditions, the DMSO stock
solution can be filter-sterilized using a 0.22 um syringe filter compatible with organic
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solvents. However, as DMSO itself has sterilizing properties, this step may not always be
necessary.[6]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.[3]

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -20°C or -80°C for long-term storage.[3][6][8]

Visualizations
SW033291 Stock Solution Preparation Workflow
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Workflow for Preparing SW033291 Stock Solution
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Caption: A flowchart illustrating the key steps for preparing a SW033291 stock solution in
DMSO.

SW033291 Mechanism of Action: Inhibition of 15-PGDH
and PGE2 Stabilization
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SW033291 Signaling Pathway
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Caption: A diagram showing how SW033291 inhibits 15-PGDH, leading to increased PGE2
levels and promoting tissue regeneration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing
SW033291 Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682838#preparing-sw033291-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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